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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(tert-Butylperoxy)(triphenyl)silane is a versatile reagent in organic synthesis, primarily

recognized for its role in radical reactions. However, its reactivity with highly nucleophilic

organometallic compounds, such as Grignard and organolithium reagents, presents an

alternative and valuable transformation pathway. This application note details the reaction of

(tert-Butylperoxy)(triphenyl)silane with these organometallic reagents, which proceeds via a

nucleophilic substitution at the silicon center. This reaction provides a convenient method for

the synthesis of tetraorganosilanes and triphenylsilanol, key intermediates in various synthetic

endeavors, including drug development.

The core of this transformation lies in the nucleophilic attack of the carbanionic carbon of the

organometallic reagent on the electrophilic silicon atom of (tert-Butylperoxy)(triphenyl)silane.

This attack leads to the displacement of the tert-butylperoxy group as a leaving group, which is

subsequently protonated during aqueous workup to yield tert-butyl hydroperoxide. The primary

silicon-containing product is a new tetraorganosilane, where the organic group from the

organometallic reagent is now covalently bonded to the triphenylsilyl moiety. A significant co-

product, triphenylsilanol, is also formed, likely through the reaction of the organometallic

reagent with the peroxide moiety in a secondary reaction pathway or from hydrolysis of a

silicon-containing intermediate.
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Reaction Mechanism and Logical Relationships
The reaction of (tert-Butylperoxy)(triphenyl)silane with an organometallic reagent (R-M,

where M is Li, MgX) can be depicted as a nucleophilic substitution at the silicon atom.
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(tert-Butylperoxy)(triphenyl)silane + Organometallic Reagent (R-M) Pentacoordinate Silicon IntermediateNucleophilic Attack at Si Tetraorganosilane (R-SiPh3) +
Triphenylsilanol (Ph3SiOH) +

t-BuOOH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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